3-(3-Chloro-2-methylpropyl)phenol

• Molecular Formula: C10H13ClO
• Molecular Weight: 184.66 g/mol
• IUPAC Name: 3-(3-chloro-2-methylpropyl)phenol
• InChI: InChI=1S/C10H13ClO/c1-8(7-11)5-9-3-2-4-10(12)6-9/h2-4,6,8,12H,5,7H2,1H3
• InChI Key: PDFHFYIJCGFAMX-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=CC=C1)O)CCl

Description

3-(3-Chloro-2-methylpropyl)phenol is a phenolic compound featuring a hydroxyl group attached to a benzene ring substituted with a 3-chloro-2-methylpropyl chain. Its applications span pharmaceuticals (e.g., intermediates for tranquilizers like Perimethazine) and chemical manufacturing .

Comparison with Similar Compounds

Structural Analogs and Key Differences

The table below compares 3-(3-Chloro-2-methylpropyl)phenol with three structurally related compounds:

Compound Name	Molecular Formula	Substituents	Functional Groups	Key Applications
This compound	C₁₀H₁₃ClO	3-Chloro-2-methylpropyl on phenol	Phenol, chloro, methyl	Pharmaceutical intermediate
3-Chloro-2-methylphenol	C₇H₇ClO	Chloro and methyl on phenol ring	Phenol, chloro, methyl	Disinfectant, preservative
5-(3-Chloro-2-methylpropyl)-1,2,3-thiadiazole	C₆H₉ClN₂S	3-Chloro-2-methylpropyl on thiadiazole	Thiadiazole, chloro	Agrochemical research
3-(3-Chloro-2-methylphenyl)-1-propanol	C₁₀H₁₃ClO	Chloro-methylphenyl on propanol	Alcohol, chloro	Synthetic intermediate

Key Observations :

• Substituent Position: Unlike 3-Chloro-2-methylphenol, where substituents are directly on the aromatic ring, this compound has a branched alkyl chain, altering steric and electronic properties.

Physicochemical Properties

Data from safety data sheets (SDS) and literature reveal trends in solubility, toxicity, and stability:

Property	This compound	3-Chloro-2-methylphenol	5-(3-Chloro-2-methylpropyl)-thiadiazole
Molecular Weight (g/mol)	184.67 (estimated)	142.58	200.67
Solubility	Low (lipophilic chain)	Moderate in organic solvents	Low (non-polar thiadiazole)
Acute Toxicity (Oral LD₅₀)	Not available	H302 (Harmful if swallowed)	Not reported
Environmental Persistence	Likely high (stable C-Cl bond)	High (chlorophenol class)	Moderate (heterocyclic degradation)

Notes:

• 3-Chloro-2-methylphenol’s higher water solubility (due to smaller size) may contribute to its broader use in disinfectants .